2-(benzo[d]thiazol-2-yl(methyl)amino)-N-(4-(N-(2,6-dimethylpyrimidin-4-yl)sulfamoyl)phenyl)acetamide
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Description
2-(benzo[d]thiazol-2-yl(methyl)amino)-N-(4-(N-(2,6-dimethylpyrimidin-4-yl)sulfamoyl)phenyl)acetamide is a useful research compound. Its molecular formula is C22H22N6O3S2 and its molecular weight is 482.58. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Heterocyclic Compounds
Research indicates that compounds involving benzothiazole moieties serve as key intermediates in synthesizing fused thiazolo[3,2-a]pyrimidinones, highlighting their utility in forming ring-annulated products with potential biological activities. For example, a study conducted by Janardhan et al. (2014) demonstrated the synthesis of fused thiazolo[3,2-a]pyrimidinones using N-aryl-2-chloroacetamides, including benzothiazole derivatives, as electrophilic building blocks, resulting in products confirmed by analytical, spectral, and single-crystal X-ray data (Janardhan et al., 2014).
Antitumor Activity
Benzothiazole derivatives have been explored for their antitumor potential. The synthesis of new 2-(4-aminophenyl)benzothiazole derivatives bearing different heterocyclic rings has shown considerable anticancer activity against various cancer cell lines, indicating the significant therapeutic potential of these compounds in cancer treatment. Yurttaş et al. (2015) found that certain derivatives exhibited considerable anticancer activity, highlighting the promise of benzothiazole derivatives in developing new anticancer agents (Yurttaş et al., 2015).
Antimicrobial Properties
The antimicrobial activity of benzothiazole derivatives has also been a focus of scientific research. Studies have synthesized various sulfonamide moieties containing benzothiazole and assessed their effectiveness against microbial strains. For instance, Darwish et al. (2014) synthesized novel heterocyclic compounds incorporating a sulfamoyl moiety and evaluated their antimicrobial activities, revealing promising results against several bacterial and fungal strains (Darwish et al., 2014).
Properties
IUPAC Name |
2-[1,3-benzothiazol-2-yl(methyl)amino]-N-[4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N6O3S2/c1-14-12-20(24-15(2)23-14)27-33(30,31)17-10-8-16(9-11-17)25-21(29)13-28(3)22-26-18-6-4-5-7-19(18)32-22/h4-12H,13H2,1-3H3,(H,25,29)(H,23,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJDWCSMYRPTQAP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)C)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)CN(C)C3=NC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N6O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
482.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.